Cas no 1226808-71-4 (4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene)

4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene structure
1226808-71-4 structure
Product Name:4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene
CAS No:1226808-71-4
MF:C15H21BrN2O2
MW:341.243443250656
MDL:MFCD16295049
CID:1025102
PubChem ID:53216214
Update Time:2025-04-20

4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

    • Isobutyl 4-(4-bromophenyl)piperazine-1-carboxylate
    • 4-(4-ISOBUTOXYCARBONYL)PIPERAZINO-1-BROMOBENZENE
    • CS-0212251
    • BZB80871
    • MFCD16295049
    • AKOS015999223
    • A891056
    • 2-methylpropyl 4-(4-bromophenyl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(4-bromophenyl)-, 2-methylpropyl ester
    • BS-21298
    • 1226808-71-4
    • DTXSID20681471
    • 4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene
    • MDL: MFCD16295049
    • Inchi: 1S/C15H21BrN2O2/c1-12(2)11-20-15(19)18-9-7-17(8-10-18)14-5-3-13(16)4-6-14/h3-6,12H,7-11H2,1-2H3
    • InChI Key: STCUMJNOSLPXDR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1CCN(C(=O)OCC(C)C)CC1

Computed Properties

  • Exact Mass: 340.07864g/mol
  • Monoisotopic Mass: 340.07864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 32.8Ų

4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB270709-1 g
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abcr
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